![molecular formula C21H20N2O2S B4192382 N-4H-chromeno[4,3-d][1,3]thiazol-2-yl-N-phenylpentanamide](/img/structure/B4192382.png)
N-4H-chromeno[4,3-d][1,3]thiazol-2-yl-N-phenylpentanamide
Overview
Description
N-4H-chromeno[4,3-d][1,3]thiazol-2-yl-N-phenylpentanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a drug candidate. This compound belongs to the class of chromeno-thiazole derivatives and has shown promising results in various studies related to drug discovery and development.
Mechanism of Action
The mechanism of action of N-4H-chromeno[4,3-d][1,3]thiazol-2-yl-N-phenylpentanamide is not fully understood. However, studies have suggested that it exerts its pharmacological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. It has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. Studies have suggested that it has potent antioxidant and anti-inflammatory activities, which can help in reducing oxidative stress and inflammation. It has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
The advantages of using N-4H-chromeno[4,3-d][1,3]thiazol-2-yl-N-phenylpentanamide in lab experiments include its potent pharmacological activity and its potential as a drug candidate. However, its limitations include its complex synthesis process and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the research on N-4H-chromeno[4,3-d][1,3]thiazol-2-yl-N-phenylpentanamide. These include further studies to understand its mechanism of action, the development of more efficient synthesis methods, and the evaluation of its potential applications in various disease models. Studies can also be conducted to investigate its potential as a lead compound for the development of new drugs with improved pharmacological properties.
Scientific Research Applications
N-4H-chromeno[4,3-d][1,3]thiazol-2-yl-N-phenylpentanamide has been extensively studied for its potential applications in drug discovery and development. It has shown promising results in various studies related to cancer, inflammation, and microbial infections. Studies have also shown that this compound exhibits potent antioxidant and anti-inflammatory activities, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-N-phenylpentanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2S/c1-2-3-13-19(24)23(15-9-5-4-6-10-15)21-22-20-16-11-7-8-12-17(16)25-14-18(20)26-21/h4-12H,2-3,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODDUIANVJDGKGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)N(C1=CC=CC=C1)C2=NC3=C(S2)COC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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